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The solubility of chromium in alpha-titanium has been determined to be retrograde, meaning it

increases with temperature to a maximum value and then decreases as the temperature

approaches the eutectoid point. The quantitative data for the solubility of chromium in high-

purity α-titanium is summarized in the table below.

Temperature (°C) Solubility (µg/g) Solubility (wt. %) Solubility (at. %)

675 (Eutectoid

Temperature)
3300 0.33 ~0.31

720 (Maximum

Solubility)
3650 0.365 ~0.34

Data sourced from the study by Faudot and Bigot on chromium solubility in pure α-titanium[1].

The conversion to weight percent (wt. %) and atomic percent (at. %) is approximated.

The solubility of chromium in alpha-titanium is generally low, noted to be less than 1% of the

total alloy content[2].

Experimental Determination of Solubility
The determination of the solid solubility limit of chromium in alpha-titanium involves a

meticulous experimental process designed to achieve and measure equilibrium concentrations

at various temperatures.
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Materials and Alloy Preparation
The starting titanium material is of high purity, typically prepared by the Van Arkel process to

minimize the influence of impurities on the solubility measurements[1]. The standard analysis of

the Van Arkel titanium used in key studies is detailed below.

Table 2: Standard Analysis of Van Arkel Titanium[1]

Element Concentration (µg/g)

O < 50

C < 20

N < 10

Fe < 10

Other metallic impurities < 5

Titanium-chromium alloys with varying chromium concentrations are prepared by melting high-

purity titanium with electrolytic chromium in a controlled environment, such as a water-cooled

copper crucible with a tungsten electrode under a purified helium atmosphere, to prevent

contamination[3]. To ensure homogeneity, the alloy buttons are typically melted, inverted, and

remelted multiple times[3].

Experimental Workflow
The following diagram illustrates the typical experimental workflow for determining the solubility

of chromium in alpha-titanium using electrical resistivity measurements.
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Experimental workflow for determining chromium solubility.
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Detailed Experimental Protocol
Alloy Synthesis: Prepare a series of Ti-Cr alloys with varying low chromium concentrations.

Homogenization: The cast alloys are homogenized at a high temperature in the β-phase field

(e.g., 4-6 hours at 1350°C) followed by water quenching to retain the β-phase structure and

ensure a uniform distribution of chromium[3].

Sample Preparation: The homogenized samples are then cold-rolled into thin sheets or

wires.

Recrystallization: The cold-worked samples are recrystallized by annealing at a temperature

within the α-phase field (e.g., 720°C) to obtain a fine, equiaxed grain structure[1].

Isothermal Annealing: Samples of each alloy composition are annealed at different

temperatures in the α-phase region for a sufficient duration to reach thermodynamic

equilibrium. The quality of the thermal treatments is verified against a pure titanium check

sample[1].

Quenching: After annealing, the samples are rapidly quenched in water to retain the high-

temperature equilibrium microstructure at room temperature.

Solubility Measurement: The amount of chromium dissolved in the α-titanium matrix is

determined. A common method is through electrical resistivity measurements at a very low

temperature (e.g., liquid helium temperature, 4.2 K)[1]. The electrical resistivity of the solid

solution is proportional to the concentration of the dissolved solute.

Data Analysis:

For each alloy composition, the electrical resistivity ratio is plotted as a function of the

annealing temperature. An inflection point in this curve indicates the temperature at which

the alloy becomes supersaturated, and thus the solubility limit at that temperature is

exceeded.

The influence coefficient of chromium on the electrical resistivity of α-titanium is

determined by plotting the resistivity ratio against the chromium concentration for samples
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annealed at a temperature where all chromium is in solution. This coefficient allows for the

conversion of resistivity measurements to chromium concentration[1].

By combining these results, a curve of chromium solubility in α-titanium as a function of

temperature can be constructed[1].

Ti-Cr Phase Diagram: Low Chromium Region
The solubility data is best understood in the context of the Titanium-Chromium (Ti-Cr) binary

phase diagram. The diagram below illustrates the phase relationships at low chromium

concentrations.

Weight Percent Chromium (%) Temperature (°C) origin α+β ↔ β Eutectoid Point Max Solubility α α + β β p1_edge p2_edge p3_edge

675°C

Click to download full resolution via product page

Schematic of the Ti-Cr phase diagram at low Cr concentrations.

This diagram illustrates the α-phase field, the (α + β)-phase field, and the β-phase field. The

line separating the α-phase from the (α + β)-phase field is the solvus line, which represents the

solubility limit of chromium in alpha-titanium. The retrograde nature of the solubility is evident

from the shape of this solvus line, which reaches a maximum chromium concentration at 720°C

before decreasing towards the eutectoid temperature of 675°C[1].

Significance for Alloy Development
The low solubility of chromium, a β-stabilizing element, in α-titanium is a key factor in the

design of (α+β) titanium alloys. Heat treatment of these alloys often involves solution treating in

the (α+β) or β phase fields followed by quenching and aging. The precipitation of fine β-phase
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particles or other intermetallic compounds from a supersaturated α-matrix during aging is a

primary strengthening mechanism. A thorough understanding of the chromium solubility limit is

therefore essential for controlling the microstructure and, consequently, the mechanical

properties of these advanced materials. Thermodynamic and kinetic modeling are also

employed to predict phase stability and transformations in complex Ti-Cr based alloy

systems[4][5].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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